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Compound of Interest

Compound Name: 2-Methylfuran-3-carbohydrazide

Cat. No.: B1301015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known basic properties of 2-Methylfuran-3-
carbohydrazide. Due to the limited availability of public data, some information is inferred from

related compounds and is intended to serve as a preliminary reference for research and

development purposes.

Core Properties
2-Methylfuran-3-carbohydrazide is a solid organic compound with the molecular formula

C₆H₈N₂O₂ and a molecular weight of 140.14 g/mol .[1] Its chemical structure consists of a furan

ring substituted with a methyl group at the 2-position and a carbohydrazide group at the 3-

position.

Physicochemical Data
Quantitative experimental data on the physical properties of 2-Methylfuran-3-carbohydrazide,

such as melting point, boiling point, and solubility, are not readily available in the public domain.

The compound is known to be a solid at room temperature.[1]
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Property Value Source

Molecular Formula C₆H₈N₂O₂ [1]

Molecular Weight 140.14 g/mol [1]

Physical Form Solid [1]

InChI

1S/C6H8N2O2/c1-4-5(2-3-10-

4)6(9)8-7/h2-3H,7H2,1H3,

(H,8,9)

[1]

SMILES Cc1occc1C(=O)NN [1]

Spectral Data
Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 2-Methylfuran-3-
carbohydrazide are not publicly available. Commercial suppliers may offer this data upon

request. For reference, predicted mass spectrometry data is available, suggesting a

monoisotopic mass of 140.05858 Da.[2]

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-Methylfuran-3-
carbohydrazide is not available in the reviewed literature. However, a general approach for

the synthesis of carbohydrazides involves the reaction of a corresponding ester with hydrazine

hydrate. In this case, the synthesis would likely proceed via the reaction of methyl 2-

methylfuran-3-carboxylate with hydrazine hydrate.

Hypothetical Synthesis Workflow
The following diagram illustrates a potential synthetic route.
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Hypothetical Synthesis Workflow

Methyl 2-methylfuran-3-carboxylate

2-Methylfuran-3-carbohydrazide
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Caption: Hypothetical synthesis of 2-Methylfuran-3-carbohydrazide.

Biological Activity
There is no specific data available on the biological activity or signaling pathways of 2-
Methylfuran-3-carbohydrazide in the public domain. However, the furan and carbohydrazide

moieties are present in various biologically active molecules.

Furan Derivatives: Furan-containing compounds have been reported to exhibit a wide range

of biological activities, including antimicrobial and anticancer effects.[3][4]

Carbohydrazide Derivatives: This class of compounds has also been investigated for

potential therapeutic applications, with some derivatives showing anticancer activity.[3][4]

Given the structural features of 2-Methylfuran-3-carbohydrazide, it could be a candidate for

screening in various biological assays, particularly for antimicrobial and anticancer properties.

Potential Areas of Investigation
The following diagram outlines a logical workflow for investigating the potential biological

activity of this compound.
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Biological Activity Investigation Workflow
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Caption: A general workflow for drug discovery and development.

Safety Information
Based on available safety data sheets for similar compounds, 2-Methylfuran-3-
carbohydrazide is classified with the GHS07 pictogram and a "Warning" signal word.[1] It is

associated with the following hazard statements:

H302: Harmful if swallowed.

H319: Causes serious eye irritation.

Standard precautionary statements for handling this compound include P305 + P351 + P338

(IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing).[1]
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Conclusion
2-Methylfuran-3-carbohydrazide is a chemical compound with a known structure and

molecular weight. However, a comprehensive understanding of its physicochemical properties,

a detailed synthetic protocol, and its biological activities are currently lacking in publicly

accessible literature. This guide provides the foundational information available and suggests

potential avenues for future research. Researchers and drug development professionals are

encouraged to perform their own experimental validation for any properties or activities of

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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